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Compound of Interest

Compound Name: 4-(Chloromethyl)pyridin-2-amine

CAS No.: 872706-97-3

Cat. No.: B1390193

Get Quote

4-(Chloromethyl)pyridin-2-amine, identified by CAS Number 872706-97-3, is a substituted

pyridine derivative that has emerged as a valuable intermediate in synthetic organic chemistry.

[1][2] Its utility is anchored in its bifunctional nature, featuring a nucleophilic 2-amino group and

a highly reactive electrophilic 4-(chloromethyl) group. This unique arrangement allows for

sequential and regioselective modifications, making it an ideal starting point for constructing

complex molecular architectures, particularly within the realm of kinase inhibitor development.

[3][4][5]

The 2-aminopyridine moiety is a well-established pharmacophore found in numerous

biologically active compounds, prized for its ability to form critical hydrogen bond interactions

with protein targets. The chloromethyl group, conversely, serves as a versatile chemical

handle, enabling covalent linkage to other molecular fragments through nucleophilic

substitution reactions.[1] This guide will dissect the synthesis, reactivity, and application of this

compound, providing a comprehensive resource for its effective utilization in research and

development.
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A thorough understanding of a reagent's physical and spectral properties is fundamental to its

successful application in the laboratory.

Physical and Chemical Properties
The key properties of 4-(chloromethyl)pyridin-2-amine are summarized below. These values

are critical for reaction planning, purification, and storage.

Property Value Source

CAS Number 872706-97-3 [2]

Molecular Formula C₆H₇ClN₂ [2][6]

Molecular Weight 142.59 g/mol [2][6]

Appearance Solid (form may vary) N/A

Density (Calculated) 1.265 g/cm³ [1]

Solubility (Calculated) 16 g/L at 25°C [1]

Storage Temperature 2-8°C, Sealed in dry conditions [6]

Spectroscopic Characterization (Predicted)
While comprehensive published spectra are not readily available, the expected NMR signals

can be predicted based on the analysis of its structural precursors and analogous compounds.

[7][8]
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Nucleus
Predicted
Chemical Shift
(δ, ppm)

Multiplicity Protons Notes

¹H NMR ~8.0-8.2 d 1H (H6)

Proton adjacent

to the ring

nitrogen.

~6.5-6.7 d 1H (H5)

Aromatic proton

adjacent to the

chloromethyl

group.

~6.4-6.6 s 1H (H3)

Aromatic proton

between the two

functional

groups.

~5.8-6.0 br s 2H (NH₂)

Broad singlet for

the amine

protons; may

exchange with

D₂O.

~4.5-4.7 s 2H (CH₂)

Singlet for the

chloromethyl

protons.

¹³C NMR ~160 C C2
Carbon bearing

the amino group.

~153 C C4

Carbon bearing

the chloromethyl

group.

~148 CH C6
Aromatic

methine carbon.

~110 CH C5
Aromatic

methine carbon.
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~106 CH C3
Aromatic

methine carbon.

~45 CH₂ CH₂Cl
Chloromethyl

carbon.

Synthesis and Manufacturing Workflows
The synthesis of 4-(chloromethyl)pyridin-2-amine is not trivial. Direct chloromethylation of 2-

aminopyridine is synthetically challenging due to the powerful activating and directing effects of

the amino group, which favor substitution at the C3 and C5 positions and risk N-alkylation.[1]

Therefore, multi-step, regioselective strategies are employed. The most logical and prevalent

approach involves the chlorination of a pre-functionalized precursor.

Primary Synthetic Pathway: From Alcohol Precursor
This robust two-step pathway begins with the synthesis of (2-aminopyridin-4-yl)methanol, which

is subsequently chlorinated to yield the final product.

Methyl 2-aminoisonicotinate (2-Aminopyridin-4-yl)methanol

1. LiAlH₄, THF
2. Reflux 4-(Chloromethyl)pyridin-2-amine

SOCl₂, CH₂Cl₂
0°C to RT

Click to download full resolution via product page

Primary synthesis route for 4-(chloromethyl)pyridin-2-amine.

Workflow 1: Synthesis of (2-Aminopyridin-4-yl)methanol (1)

The first stage involves the reduction of the ester group of Methyl 2-aminoisonicotinate. Lithium

aluminum hydride (LiAlH₄) is the reagent of choice due to its high reactivity, which is necessary

for the efficient reduction of the ester to the primary alcohol.

Causality: Anhydrous THF is a critical solvent choice as it is inert to LiAlH₄ and effectively

solubilizes the reactants. The reaction is performed under reflux to ensure it proceeds to

completion.[7][8] The subsequent quench with water must be performed with extreme

caution due to the violent reaction of excess LiAlH₄ with protic sources.
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Step-by-Step Protocol:

Suspend lithium aluminum hydride (1.0 eq) in anhydrous tetrahydrofuran (THF) under an

inert atmosphere (e.g., Nitrogen or Argon).

Cool the suspension to 0°C in an ice bath.

Slowly add a solution of methyl 2-aminoisonicotinate (1.0 eq) in anhydrous THF to the

stirred suspension, maintaining the temperature below 10°C.[7][8]

After the addition is complete, remove the ice bath and heat the mixture to reflux for 3-4

hours.

Cool the reaction back to 0°C and carefully quench by the sequential, dropwise addition of

water, followed by 15% aqueous NaOH, and then more water.

Filter the resulting solid aluminum salts and wash thoroughly with THF.

Combine the organic filtrates and evaporate the solvent under reduced pressure to yield

the crude product, which can be purified by recrystallization.[7][8]

Workflow 2: Chlorination of (2-Aminopyridin-4-yl)methanol (2)

The conversion of the primary alcohol to the target chloromethyl compound is typically

achieved using thionyl chloride (SOCl₂). This reagent is highly effective for converting alcohols

to alkyl chlorides.

Causality: The reaction is initiated at 0°C to control the initial exothermic reaction between

the alcohol and thionyl chloride. Dichloromethane (DCM) is a common solvent as it is inert

and allows for easy workup. The formation of HCl and SO₂ as byproducts necessitates

performing the reaction in a well-ventilated fume hood.

Step-by-Step Protocol:

Dissolve (2-aminopyridin-4-yl)methanol (1.0 eq) in anhydrous dichloromethane (DCM)

under an inert atmosphere.

Cool the solution to 0°C.
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Add thionyl chloride (1.1-1.3 eq) dropwise to the stirred solution.[9]

Allow the reaction to slowly warm to room temperature and stir for 12-16 hours.

Monitor the reaction by TLC or LC-MS until the starting material is consumed.

Carefully pour the reaction mixture onto crushed ice and basify with a saturated solution of

sodium bicarbonate to neutralize excess acid.

Extract the aqueous layer with DCM (3x).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure to afford the target compound.

Reactivity Profile and Mechanistic Insights
The synthetic value of 4-(chloromethyl)pyridin-2-amine stems from the distinct and

predictable reactivity of its two functional groups. This allows chemists to use it as a modular

building block.

Nucleophilic Attack on Carbonyl Nucleophilic Substitution (SN2)

N-Acylation C-Alkylation

4-(Chloromethyl)pyridin-2-amine

2-Amino Group (Nucleophilic)

4-Chloromethyl Group (Electrophilic)

R-COCl Nu:

Click to download full resolution via product page

Key reactivity pathways of the bifunctional molecule.

2-Amino Group (Nucleophile): This primary amine acts as a potent nucleophile and a base. It

readily participates in reactions such as acylation, sulfonylation, and reductive amination. In
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the context of the pyridine ring, it is a strong activating group for electrophilic aromatic

substitution.

4-Chloromethyl Group (Electrophile): The chloromethyl group is the molecule's primary

connection point. The carbon atom is electrophilic and highly susceptible to nucleophilic

attack by a wide range of nucleophiles (e.g., amines, thiols, alcohols, carbanions). The

reaction typically proceeds via an Sₙ2 mechanism, where the chloride ion is displaced. This

reactivity is the cornerstone of its use in fragment-based drug discovery, allowing the 2-

aminopyridine "warhead" to be attached to various molecular scaffolds.[1]

Core Applications in Medicinal Chemistry
The 2-aminopyridine scaffold is a privileged structure in medicinal chemistry, particularly in the

design of kinase inhibitors. 4-(Chloromethyl)pyridin-2-amine provides a direct and efficient

route to incorporate this key pharmacophore.

A Cornerstone for Kinase Inhibitor Synthesis
Kinases play a central role in cellular signaling, and their dysregulation is a hallmark of many

diseases, especially cancer. The 2-aminopyridine core can mimic the adenine of ATP, forming

crucial hydrogen bonds in the hinge region of the kinase active site.

4-(Chloromethyl)pyridin-2-amine

Conjugated Intermediate

SN2 Reaction

Core Scaffold
(e.g., Piperazine, Aniline)

Nucleophile Kinase Inhibitor Candidate

Further
Functionalization

Click to download full resolution via product page

General workflow for utilizing the building block in drug synthesis.

The molecule serves as a key intermediate in the synthesis of inhibitors for a range of

important kinase targets and other enzymes.
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Target Class Significance Example Reference

PI3K/mTOR

Central regulators of cell

growth, proliferation, and

survival; key targets in

oncology.

[3]

FLT3/Aurora Kinase

FLT3 mutations are common in

Acute Myeloid Leukemia

(AML); Aurora kinases are

involved in mitosis.

[4]

DNA-PK

Critical for DNA double-strand

break repair; inhibition can

sensitize cancer cells to

radiation.

[5]

Rho Kinase (ROCK)

Involved in regulating cell

shape and motility; implicated

in neuronal regeneration and

cardiovascular disease.

[10]

Inducible Nitric Oxide

Synthase (iNOS)

Enzyme involved in

inflammatory processes; a

target for inflammatory

diseases.

[11][12][13]

Safety, Handling, and Storage
As a reactive chemical intermediate, proper handling of 4-(chloromethyl)pyridin-2-amine is

paramount to ensure laboratory safety. The information below is synthesized from safety data

for structurally related chloromethylpyridines.[14][15][16][17]

Impermeable Gloves Safety Goggles Lab Coat Use in Fume Hood Avoid Inhalation,
Ingestion & Skin Contact Tightly Sealed Container Cool, Dry, Ventilated Area

(2-8°C Recommended)

Click to download full resolution via product page
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Essential safety and handling flowchart.

Hazard Identification:

Acute Toxicity: Harmful if swallowed.[18]

Skin Corrosion/Irritation: May cause skin irritation or burns.[15][18]

Eye Damage: Risk of serious eye damage.[15][18]

Respiratory: May cause respiratory irritation.[18]

Recommended Handling Procedures:

Always handle inside a certified chemical fume hood to avoid inhalation of dust or vapors.

[15]

Wear appropriate Personal Protective Equipment (PPE), including nitrile or neoprene

gloves, chemical safety goggles, and a lab coat.[14]

Avoid formation of dust and aerosols. Use non-sparking tools.[14]

Wash hands thoroughly after handling.

Storage Guidelines:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[14]

Commercial suppliers recommend refrigerated storage (2-8°C) and may ship the product

via cold-chain.[6]

Store away from incompatible materials such as strong oxidizing agents, acids, and

bases.[19]

Conclusion
4-(Chloromethyl)pyridin-2-amine is more than a mere chemical reagent; it is a strategic tool

for the modern medicinal chemist. Its well-defined, yet orthogonal, reactivity allows for its

precise incorporation into complex molecular scaffolds. A comprehensive understanding of its
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synthesis from readily available precursors, its predictable reactivity, and its proper handling

are essential for leveraging its full potential. As the demand for novel and selective kinase

inhibitors continues to grow, the importance of pivotal building blocks like 4-
(chloromethyl)pyridin-2-amine in accelerating the drug discovery process is set to increase.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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